Cas no 63587-25-7 (Methanaminium, N,N,N-trimethyl-, phosphate (2:1))

• Product Name: Methanaminium, N,N,N-trimethyl-, phosphate (2:1)
• CAS No: 63587-25-7
• MF: C₈H₂₅N₂O₄P
• MW: 244.26886343956
• CID: 1654562
• PubChem ID: 14746851
• Update Time: 2025-04-21

Methanaminium, N,N,N-trimethyl-, phosphate (2:1) Chemical and Physical Properties

Names and Identifiers

• Methanaminium, N,N,N-trimethyl-, phosphate (2:1)
• hydrogen phosphate,tetramethylazanium
• SCHEMBL36639
• DTXSID20563581
• 63587-25-7
• Bis(N,N,N-trimethylmethanaminium) hydrogen phosphate

• Inchi： 1S/2C4H12N.H3O4P/c3*1-5(2,3)4/h2*1-4H3;(H3,1,2,3,4)/q2*+1;/p-2
• InChI Key： NRWCULBPDGBRQD-UHFFFAOYSA-L
• SMILES： P(=O)([O-])([O-])O.[N+](C)(C)(C)C.[N+](C)(C)(C)C

Computed Properties

• Exact Mass: 244.15535
• Monoisotopic Mass: 244.15519428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 65.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• PSA: 83.42